BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes: Preparation of EBI-2511
Stock Solution with DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: EBI-2511

Cat. No.: B607256

For Researchers, Scientists, and Drug Development Professionals

Abstract

EBI-2511 is a highly potent, orally active small molecule inhibitor of the Enhancer of Zeste
Homolog 2 (EZH2), a histone methyltransferase.[1][2][3][4] As the catalytic subunit of the
Polycomb Repressive Complex 2 (PRC2), EZH2 plays a critical role in epigenetic regulation
through the methylation of histone H3 on lysine 27 (H3K27), which leads to transcriptional
repression.[3] Dysregulation of EZH2 activity is implicated in various cancers, making it a key
therapeutic target.[3] Proper preparation of EBI-2511 stock solutions is crucial for accurate and
reproducible experimental results. This document provides a detailed protocol for solubilizing
and storing EBI-2511 using Dimethyl Sulfoxide (DMSO).

Physicochemical Properties of EBI-2511

A summary of the essential quantitative data for EBI-2511 is presented below. This information
is critical for accurate preparation of stock solutions.
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Property Value Reference
CAS Number 2098546-05-3 [2][5]
Molecular Formula C34H48N4Oa4 [1][5]
Molecular Weight 576.77 g/mol [11[2][5]
Solubility in DMSO 3-5mg/mL (5.2 - 8.67 mM) [1][6]

ICso (Pfeiffer cells) ~6 nM [1][2]

ICso (Cell-free EZH2 A677G) ~4 nM [5]

EBI-2511 Mechanism of Action

EBI-2511 exerts its effect by inhibiting the enzymatic activity of EZH2. This prevents the
trimethylation of H3K27, leading to the derepression of tumor suppressor genes that are
normally silenced in certain cancers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b607256#how-to-prepare-ebi-2511-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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